Cas no 1037932-47-0 (N-(1-cyanocyclopentyl)-2-(3-methylpiperidin-1-yl)acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(3-methylpiperidin-1-yl)acetamide
• CAS No: 1037932-47-0
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 5450372
• PubChem ID: 42891883
• Update Time: 2025-05-24

N-(1-cyanocyclopentyl)-2-(3-methylpiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclopentyl)-3-methyl-1-piperidineacetamide
• EN300-26683294
• N-(1-cyanocyclopentyl)-2-(3-methylpiperidin-1-yl)acetamide
• CHEMBL4566795
• 1037932-47-0
• AKOS034384050
• Z46177354

• Inchi： 1S/C14H23N3O/c1-12-5-4-8-17(9-12)10-13(18)16-14(11-15)6-2-3-7-14/h12H,2-10H2,1H3,(H,16,18)
• InChI Key： NQCLMGFWWFWSQB-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCC(C)C1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 249.184112366g/mol
• Monoisotopic Mass: 249.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.7±38.0 °C(Predicted)
• pka: 12.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyanocyclopentyl)-2-(3-methylpiperidin-1-yl)acetamide

N-(1-Cyanocyclopentyl)-2-(3-Methylpiperidin-1-yl)Acetamide: A Comprehensive Overview

N-(1-Cyanocyclopentyl)-2-(3-Methylpiperidin-1-yl)Acetamide, identified by the CAS number 1037932-47-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a cyanocyclopentyl group with a piperidine moiety, creating a structure that exhibits intriguing chemical properties.

The cyanocyclopentyl group in the molecule contributes to its stability and reactivity. Recent studies have highlighted the importance of such groups in enhancing the bioavailability of compounds. The piperidine ring, on the other hand, is known for its versatility in medicinal chemistry, often serving as a scaffold for various bioactive molecules. The combination of these elements in N-(1-Cyanocyclopentyl)-2-(3-Methylpiperidin-1-yl)Acetamide makes it a promising candidate for further exploration in therapeutic contexts.

Research into the synthesis of this compound has revealed efficient methodologies that can be scaled up for industrial production. The use of catalytic asymmetric synthesis has been particularly notable, enabling the production of enantiomerically pure compounds. This advancement is crucial for ensuring the consistency and quality of pharmaceutical products derived from this compound.

In terms of pharmacological activity, N-(1-Cyanocyclopentyl)-2-(3-Methylpiperidin-1-yl)Acetamide has shown potential as a modulator of various biological targets. Recent studies have demonstrated its ability to interact with G-protein coupled receptors (GPCRs), which are critical in regulating numerous physiological processes. This interaction suggests that the compound could be developed into a therapeutic agent for conditions such as cardiovascular diseases and neurological disorders.

The acetamide functional group within the molecule plays a pivotal role in its pharmacokinetic profile. It enhances solubility and absorption, making it more amenable for oral administration. Additionally, the methyl substitution on the piperidine ring contributes to the compound's selectivity and reduces off-target effects, which are critical factors in drug design.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of N-(1-Cyanocyclopentyl)-2-(3-Methylpiperidin-1-yl)Acetamide. These models have provided insights into its binding affinity and selectivity towards specific biological targets. Such studies are essential for guiding further optimization of the compound to improve its efficacy and safety profiles.

The development of this compound has also been supported by green chemistry principles, with researchers focusing on minimizing environmental impact during synthesis. The use of renewable feedstocks and energy-efficient reaction conditions has been emphasized, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion, N-(1-Cyanocyclopentyl)-2-(3-Methylpiperidin-1-yl)Acetamide represents a compelling example of how modern chemical innovation can lead to novel therapeutic agents. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future drug discovery efforts.